Cas no 510725-49-2 (1-(pyridin-3-ylmethyl)piperazine)

• Product Name: 1-(pyridin-3-ylmethyl)piperazine
• CAS No: 510725-49-2
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 68350
• PubChem ID: 45074811
• Update Time: 2025-06-22

1-(pyridin-3-ylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-3-ylmethyl)piperazine hydrochloride
• 1-((pyridin-3-yl)methyl)piperazine hydrochloride
• 1-PYRIDIN-3-YL-METHYL-PIPERAZINE HYDROCHLORIDE
• 1-Pyridin-3-ylmethyl-piperazine hydrochloride
• 1-pyridin-3-yl-ethanone nicotinoylhydrazone
• Nicotinylhydrazone de la 3-acetylpyridine
• Piperazine,1-(3-pyridinylmethyl)-, monohydrochloride (9CI)
• 1-[(Pyridin-3-yl)methyl]piperazine hydrochloride
• MFCD06801255
• FT-0736324
• 1-(pyridin-3-ylmethyl)piperazine;hydrochloride
• 1-Pyridin-3-ylmethyl-piperazinehydrochloride
• 1-pyridin-3-ylmethyl-piperazine, hydrochloride
• CS-0331926
• 510725-49-2
• A828427
• VLOXZZUJVVUYIF-UHFFFAOYSA-N
• 1-(pyridin-3-ylmethyl)piperazinehydrochloride
• 1-(3-Pyridinylmethyl)piperazine hydrochloride, AldrichCPR
• AKOS015849828
• G90610
• Piperazine, 1-(3-pyridinylmethyl)-, monohydrochloride
• 1-(pyridin-3-ylmethyl)piperazine

• MDL： MFCD06801255
• Inchi： 1S/C10H15N3.ClH/c1-2-10(8-12-3-1)9-13-6-4-11-5-7-13;/h1-3,8,11H,4-7,9H2;1H
• InChI Key： VLOXZZUJVVUYIF-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=NC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 213.10300
• Monoisotopic Mass: 213.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Boiling Point: 331.7 °C at 760 mmHg
• Flash Point: 331.7 °C at 760 mmHg
• PSA: 28.16000
• LogP: 1.55550

Additional information on 1-(pyridin-3-ylmethyl)piperazine

1-(Pyridin-3-ylmethyl)Piperazine (CAS No. 510725-49-2): A Comprehensive Overview

1-(Pyridin-3-ylmethyl)Piperazine, also known by its CAS registry number 510725-49-2, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a pyridine moiety. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. The pyridine group, attached via a methylene bridge, adds electron-withdrawing properties, enhancing the compound's reactivity and making it suitable for various synthetic transformations.

The synthesis of 1-(Pyridin-3-ylmethyl)Piperazine typically involves the alkylation of piperazine with a suitable pyridine derivative. This reaction can be optimized using various catalysts and conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

One of the most promising applications of 1-(Pyridin-3-ylmethyl)Piperazine lies in its role as an intermediate in drug discovery. Its structure serves as a scaffold for developing potential therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. For example, researchers have explored its derivatives as inhibitors of kinase enzymes, which are often overexpressed in cancer cells. These studies have demonstrated that certain analogs exhibit potent inhibitory activity, making them valuable candidates for further preclinical testing.

In addition to its pharmaceutical applications, 1-(Pyridin-3-ylmethyl)Piperazine has found utility in materials science. Its ability to form coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. Recent research highlights its potential as a ligand in metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and separation. The compound's electronic properties make it particularly effective in stabilizing metal centers, enhancing the overall stability and functionality of these materials.

The pharmacokinetic profile of 1-(Pyridin-3-ylmethyl)Piperazine has also been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies indicate that the compound exhibits moderate absorption and distribution properties, with reasonable bioavailability when administered orally. However, further optimization is required to improve its metabolic stability and reduce potential toxicity. Researchers are currently exploring strategies such as structural modifications and prodrug approaches to address these challenges.

From an environmental perspective, the ecological impact of 1-(Pyridin-3-ylmethyl)Piperazine has been assessed through various toxicity studies. Results suggest that the compound exhibits low acute toxicity to aquatic organisms under standard test conditions. Nonetheless, long-term exposure studies are necessary to fully understand its ecological footprint and ensure sustainable practices during production and use.

In conclusion, 1-(Pyridin-3-ylmethyl)Piperazine (CAS No. 510725-49-2) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in medicine and materials science. Continued research will undoubtedly unlock new opportunities for this compound, contributing to the advancement of both academic knowledge and industrial applications.